Reactive yellow 152

• CAS No.: 107231-52-7
• Molecular Formula: C9H10ClNO
• Synonyms: Reactive yellow 152

Description

Reactive Yellow 152 (RY152) is a synthetic azo-based reactive dye primarily used in the textile industry for coloring cellulose fibers like cotton. Reactive dyes form covalent bonds with the substrate, ensuring high wash-fastness. This compound is notable for its bright hue, stability under alkaline conditions, and moderate environmental persistence. However, its synthesis, toxicity profile, and degradation pathways require further exploration in peer-reviewed literature.

Comparison with Similar Compounds

Comparison with Similar Compounds

Reactive Yellow 152 belongs to a broader class of reactive yellow dyes, including Reactive Yellow 15 (RY15), Reactive Yellow 27 (RY27), and Reactive Yellow 81 (RY81). Below is a comparative analysis based on adsorption efficiency, degradation performance, toxicity, and molecular properties.

Adsorption Efficiency

Adsorption isotherms are critical for evaluating dye-removal technologies. For instance:

Dye	Adsorption Capacity (mg/g)	Isotherm Model	Reference
Reactive Yellow 81	89.2	Langmuir
Reactive Yellow 15	72.5	Freundlich
This compound	Data not available	—	—

While RY152’s adsorption data is absent in the evidence, RY81 exhibits superior adsorption capacity compared to RY15, likely due to differences in sulfonic acid groups or molecular symmetry .

Degradation Performance

Chemical Oxygen Demand (COD) reduction during degradation is a key metric. For example:

• Reactive Yellow (USA vs. India samples): COD removal efficiency varied between 60–85% depending on filtration methods (e.g., sand and carbon) .
  
• Reactive Red 120 and Blue 4: Showed similar degradation trends to Reactive Yellow dyes under photo-Fenton oxidation .

RY152’s COD data is unspecified, but its degradation likely depends on analogous conditions, such as pH, catalyst type, and irradiation intensity .

Molecular and Physical Properties

Property	RY15	RY27	RY81
Molecular Weight	~650 g/mol	613 g/mol (C₁₉H₁₄N₄O₇S)	~800 g/mol
Solubility	High (water)	Moderate	High
Application pH	10–12	11–13	10–11

RY152’s molecular weight and solubility are unreported, but higher molecular weight in RY81 correlates with reduced diffusivity during dyeing .

Q & A

Q. What advanced computational and experimental approaches are recommended for establishing structure-property relationships in this compound derivatives?

• Methodological Answer : Use molecular dynamics (MD) simulations to predict solubility and reactivity trends. Synthesize derivatives with systematic structural modifications (e.g., substituent groups) and correlate with experimental data (e.g., dye-fiber affinity, wash-fastness). Apply multivariate regression to identify dominant structural descriptors .

Guidelines for Data Presentation and Analysis

• Tables/Figures : Include error bars, statistical significance indicators (e.g., p-values), and raw data in supplementary materials. Ensure chromatograms and spectra are annotated with critical peaks and baseline corrections .
• Contradiction Handling : Explicitly discuss conflicting data in the "Results and Discussion" section, proposing hypotheses (e.g., experimental artifacts, unaccounted variables) and future validation steps .
• Reproducibility : Adhere to FAIR principles (Findable, Accessible, Interoperable, Reusable) by depositing protocols in repositories like Zenodo and citing them in methods sections .